Cas no 844501-00-4 ((1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid)

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid structure
844501-00-4 structure
Product Name:(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
CAS No:844501-00-4
MF:C10H18BNO4
MW:227.06522321701
MDL:MFCD09997795
CID:839027
PubChem ID:21931462
Update Time:2024-12-09

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • [1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridine-4-yl]boronic acid
    • 1(2H)-PYRIDINECARBOXYLIC ACID, 4-BORONO-3,6-DIHYDRO-, 1-(1,1-DIMETHYLETHYL) ESTER
    • 1(2H)-Pyridinecarboxylic acid, 4-borono-3,6-dihydro-, 1-(1,1-dimethylethyl) ester
    • 1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl
    • (1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
    • [1-[(2-methylpropan-2-yl)oxycarbonyl]-3,6-dihydro-2H-pyridin-4-yl]boronic acid
    • [1-(TERT-BUTOXYCARBONYL)-1,2,3,6-TETRAHYDROPYRIDIN-4-YL]BORONIC ACID
    • N-Boc-1,2,3,6-tetrahydropyridin-4-ylboronic acid
    • 1-(tert-butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-ylboronic acid
    • {1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridin-4-yl}boronic acid
    • WHYUAGZAHLUISP-UHFFFAOYSA-N
    • C10H18BNO4
    • [1-Boc-1,2,3,6-tetrahydropyridine-4-yl]boronic acid
    • 1-(1,1-Dimethylethyl) 4-borono-3,6-dihydro-1(2H)-pyridinecarboxylate (ACI)
    • (1-(Tertbutoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
    • 1-(tert-Butoxycarbonyl)-3,6-dihydro-2H-pyridin-4-ylboronic acid
    • (N-t-butoxycarbonyl-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
    • AB55799
    • 1-Boc-1,2,3,6-tetrahydropyridine-4-boronic acid
    • EN300-150108
    • N-tert-butoxycarbonyl-1,2,3,6-tetrahydropyridine-4-boronic acid
    • (1-{[(1,1-Dimethylethyl)oxy]carbonyl}-1,2,3,6-tetrahydro-4-pyridinyl)boronic acid
    • DTXSID70620274
    • N-Boc-1,2,3,6-tetrahydropyridine-4-boronic Acid
    • SCHEMBL1200023
    • SY026139
    • DB-076036
    • MFCD09997795
    • (1-(tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronicacid
    • 844501-00-4
    • DS-2547
    • AKOS015919205
    • CS-W019726
    • (1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid
    • MDL: MFCD09997795
    • Inchi: 1S/C10H18BNO4/c1-10(2,3)16-9(13)12-6-4-8(5-7-12)11(14)15/h4,14-15H,5-7H2,1-3H3
    • InChI Key: WHYUAGZAHLUISP-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC(B(O)O)=CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 227.13300
  • Monoisotopic Mass: 227.1328882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.0±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 241.5±29.0 °C at 760 mmHg
  • Flash Point: 99.9±24.3 °C
  • PSA: 70.00000
  • LogP: 0.50350
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Security Information

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium acetate ,  Sodium periodate Solvents: Acetone ,  Water ;  24 h, rt
Reference
Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibition by Optimization of the 2-Aminopyridine-Based Scaffold with a Pyridine Linker
Wang, Heng-Yen; et al, Journal of Medicinal Chemistry, 2016, 59(10), 4913-4925

Production Method 2

Reaction Conditions
Reference
Development and investigation of a site selective palladium-catalyzed 1,4-difunctionalization of isoprene using pyridine-oxazoline ligands
McCammant, Matthew S.; et al, Chemical Science, 2015, 6(2), 1355-1361

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Raw materials

(1-(Tert-Butoxycarbonyl)-1,2,3,6-tetrahydropyridin-4-yl)boronic acid Preparation Products

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